Cas no 1996104-91-6 (tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate)

• Product Name: tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate
• CAS No: 1996104-91-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6138300
• PubChem ID: 165467902
• Update Time: 2025-07-16

tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate
• EN300-797341
• 1996104-91-6

• Inchi： 1S/C12H19NO4/c1-5-9(14)12(6-7-16-8-12)13-10(15)17-11(2,3)4/h5H,1,6-8H2,2-4H3,(H,13,15)
• InChI Key： ZHMJTSVCPTVDDK-UHFFFAOYSA-N
• SMILES： O1CCC(C(C=C)=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate

Introduction to tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate (CAS No. 1996104-91-6)

Tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate, identified by the chemical compound code CAS No. 1996104-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The unique structural features of tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate, including its tert-butyl substituent and the prop-2-enoyl oxolane moiety, contribute to its distinctive chemical properties and potential biological activities.

The CAS No. 1996104-91-6 registry number ensures precise identification and differentiation of this compound from other substances with similar chemical formulas. This standardized numbering system is crucial for researchers and manufacturers to ensure consistency in documentation, regulatory compliance, and scientific communication. The compound’s molecular structure, characterized by a carbamate functional group linked to a cyclic oxolane ring substituted with a prop-2-enoyl group, suggests potential roles in enzyme inhibition, receptor binding, and other pharmacological interactions.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as effective scaffolds for designing molecules with therapeutic potential. The tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate structure, with its bulky tert-butyl group and reactive oxolane ring, may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate is its potential application in the synthesis of drug candidates. The prop-2-enoyl group introduces a double bond that can participate in various chemical reactions, such as Michael additions or cycloadditions, which are frequently employed in medicinal chemistry to diversify molecular structures. Additionally, the oxolane ring provides a rigid framework that can enhance binding affinity to biological targets. These structural features make this compound an attractive building block for the development of small-molecule drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate with greater accuracy. By leveraging these tools, scientists can identify potential lead compounds for further optimization. For instance, virtual screening studies have shown that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases or cancer. Such findings highlight the importance of exploring novel chemical entities like CAS No. 1996104-91-6 in drug discovery efforts.

The synthesis of tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful selection of reaction conditions to achieve high yields and purity. However, recent methodologies have improved the efficiency of carbamate synthesis, making it more feasible to produce complex derivatives like this one on a larger scale. These advancements are crucial for enabling the rapid exploration of new drug candidates.

From a regulatory perspective, compounds like tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate must meet stringent quality standards to be considered for clinical use. Good Manufacturing Practices (GMP) ensure that these materials are produced consistently and safely. Additionally, thorough characterization through analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential to confirm the identity and purity of the compound before it can be used in pharmaceutical applications.

The future prospects for CAS No. 1996104-91-6 are promising, given its unique structural features and potential biological activities. Ongoing research aims to uncover new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process by combining expertise in synthetic chemistry, medicinal chemistry, and drug delivery systems.

In conclusion,tert-butyl N-[3-(prop-2-enoyl)oxolan-3-yl]carbamate (CAS No. 1996104-91-6) represents an exciting area of research with significant implications for drug discovery and development. Its structural complexity and functional diversity make it a valuable candidate for further exploration in pharmaceutical chemistry. As our understanding of biological systems continues to evolve,this compound will likely play an important role in shaping future therapeutic strategies.